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Compound of Interest

Compound Name: 3-CHLORO-DL-PHENYLALANINE

Cat. No.: B613271 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

3-Chloro-DL-phenylalanine. The following procedures are designed to ensure the safety of

laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective Equipment
3-Chloro-DL-phenylalanine is a chemical compound that requires careful handling to avoid

potential health risks. Based on data for the stereoisomer 3-Chloro-D-phenylalanine, the

primary hazards include:

Skin Irritation (H315): May cause redness and irritation upon contact with skin.

Serious Eye Irritation (H319): Can cause significant irritation and potential damage to the

eyes.

Respiratory Irritation (H335): Inhalation of dust may lead to irritation of the respiratory tract.

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound:
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PPE Category Specification

Eye and Face Protection
Chemical safety goggles or a full-face shield to

protect against airborne particles and splashes.

Hand Protection
Chemical-resistant gloves (e.g., Nitrile rubber)

inspected for integrity before each use.

Body Protection

A laboratory coat or chemical-resistant apron to

prevent skin contact. Long-sleeved garments

and full-length pants are also recommended.

Respiratory Protection

For operations that may generate significant

dust, a NIOSH-approved respirator with a

particulate filter (e.g., N95 or P2) is

recommended. All handling of the powder

should ideally be performed in a chemical fume

hood.

Operational Plan: From Receipt to Use
A systematic approach to handling 3-Chloro-DL-phenylalanine is crucial for maintaining a

safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number

(1956-15-6), and appropriate hazard warnings.

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents. The container should be kept tightly sealed.

Weighing and Preparation of Solutions
Location: All weighing and handling of the solid material should be conducted in a certified

chemical fume hood to minimize inhalation exposure.
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Dispensing: Use a dedicated, labeled spatula or scoop for dispensing the powder. Avoid

creating dust clouds.

Weighing Vessel: Utilize a tared, stable weighing boat or paper.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to

prevent splashing.

Experimental Use
Containment: All experimental procedures involving 3-Chloro-DL-phenylalanine should be

performed within a designated and clearly marked area, preferably within a fume hood.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn. Do not eat, drink, or smoke in the laboratory area.

Decontamination: Clean all spills immediately. Decontaminate work surfaces and equipment

after each use with an appropriate solvent.

Disposal Plan: Managing Chemical Waste
Proper disposal of 3-Chloro-DL-phenylalanine and associated waste is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Halogenated Waste: As a chlorinated organic compound, all waste containing 3-Chloro-DL-
phenylalanine must be segregated into a designated "Halogenated Organic Waste"

container.

Solid Waste: Unused or expired solid 3-Chloro-DL-phenylalanine should be disposed of in

its original container or a clearly labeled waste container.

Liquid Waste: Solutions containing this compound should be collected in a sealed, properly

labeled container for halogenated liquid waste.

Contaminated Materials: All disposable items that have come into contact with the chemical,

such as gloves, weighing papers, and pipette tips, must be placed in a designated, sealed
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waste bag or container for contaminated solid waste.

Labeling and Storage of Waste
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("3-Chloro-DL-phenylalanine"), and the approximate concentration and

quantity.

Storage: Waste containers should be kept sealed and stored in a designated satellite

accumulation area within the laboratory, away from general laboratory traffic.

Final Disposal
Licensed Disposal Service: Arrange for the collection and disposal of all hazardous waste

through a licensed and certified chemical waste disposal company. Follow all local, state,

and federal regulations for the disposal of halogenated organic compounds.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps in the safe handling and disposal of 3-Chloro-
DL-phenylalanine.
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Safe Handling Workflow for 3-Chloro-DL-phenylalanine
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Caption: Workflow for the safe handling of 3-Chloro-DL-phenylalanine.

To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-CHLORO-
DL-PHENYLALANINE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b613271#personal-protective-equipment-for-handling-
3-chloro-dl-phenylalanine]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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